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Compound of Interest

Compound Name: Cortistatin-14 tfa

Cat. No.: B15602977 Get Quote

This document provides immediate, essential guidance for the safe handling, use, and disposal

of Cortistatin-14 trifluoroacetate (TFA) salt in a laboratory setting. The information is intended

for researchers, scientists, and professionals in drug development.

Hazard Identification and Safety Ratings
Cortistatin-14 TFA is not classified as a hazardous substance according to the Globally

Harmonized System (GHS). Standard precautions for handling laboratory chemicals should be

observed.

The substance has been assigned the following safety ratings by the National Fire Protection

Association (NFPA) and the Hazardous Materials Identification System (HMIS):

Rating System Health Fire Reactivity

NFPA 0 0 0

HMIS 0 0 0

Personal Protective Equipment (PPE)
While Cortistatin-14 TFA is not classified as hazardous, adherence to standard laboratory

safety protocols is essential. The following personal protective equipment is recommended:
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Protection Type Recommended Equipment Purpose

Hand Protection Nitrile or latex gloves

Prevents direct skin contact.

The glove material should be

impermeable and resistant to

the product.

Eye Protection Safety glasses or goggles

Protects eyes from accidental

splashes or aerosolized

particles.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Note: Due to a lack of specific testing, no recommendation for a particular glove material can

be given. Standard laboratory gloves are generally sufficient. Respiratory protection is not

required for normal handling.

Handling and Storage Procedures
Engineering Controls:

Work in a well-ventilated area, such as a standard laboratory fume hood, especially when

handling powders to minimize inhalation of dust.

Handling:

Avoid direct contact with skin, eyes, and clothing.

Minimize dust generation and accumulation.

Follow general protective and hygienic measures for handling chemicals.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place.
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Accidental Release and First Aid Measures
Spill Response:

In case of a spill, mechanically pick up the material (e.g., sweep or vacuum).

Place the collected material into a suitable, closed container for disposal.

Avoid allowing the substance to enter sewers or surface/ground water.

First Aid:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Wash the affected area with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice if you

feel unwell.

Disposal Plan
Dispose of Cortistatin-14 TFA and any contaminated materials in accordance with local, state,

and federal regulations. Unused or waste material should be handled by a licensed

professional waste disposal service. Do not dispose of down the drain or into the environment.

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling Cortistatin-14 TFA in a

research setting.
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Caption: Workflow for handling Cortistatin-14 TFA.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for Cortistatin-
14 TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602977#personal-protective-equipment-for-
handling-cortistatin-14-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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